Cas no 1040861-09-3 ((3-Chloro-2-fluorophenyl)acetyl chloride)

• Product Name: (3-Chloro-2-fluorophenyl)acetyl chloride
• CAS No: 1040861-09-3
• MF: C₈H₅Cl₂FO
• MW: 207.02910399437
• CID: 5069233
• Update Time: 2025-10-29

(3-Chloro-2-fluorophenyl)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-2-fluorophenyl)acetyl chloride
• 2-(3-CHLORO-2-FLUOROPHENYL)ACETYL CHLORIDE

• Inchi： 1S/C8H5Cl2FO/c9-6-3-1-2-5(8(6)11)4-7(10)12/h1-3H,4H2
• InChI Key： PCQNYSRRBKDTLY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CC(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on (3-Chloro-2-fluorophenyl)acetyl chloride

Comprehensive Analysis of (3-Chloro-2-fluorophenyl)acetyl chloride (CAS No. 1040861-09-3) and Its Applications

(3-Chloro-2-fluorophenyl)acetyl chloride (CAS No. 1040861-09-3) is a specialized organofluorine compound widely utilized in pharmaceutical and agrochemical research. This arylacetyl chloride derivative features a unique combination of chloro and fluoro substituents on its phenyl ring, making it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and antibacterial agents, aligning with the growing demand for novel therapeutic compounds.

The molecular structure of 1040861-09-3 exhibits remarkable reactivity due to the electron-withdrawing effects of both halogen atoms. Researchers frequently employ it in amide coupling reactions and esterification processes, where its acyl chloride functionality serves as a key activating group. In 2023, patent filings revealed its application in creating next-generation crop protection chemicals, addressing global concerns about sustainable agriculture.

From a synthetic chemistry perspective, (3-Chloro-2-fluorophenyl)acetyl chloride demonstrates exceptional versatility. Its meta-chloro and ortho-fluoro substitution pattern enables precise molecular tuning in drug design, particularly for central nervous system (CNS) targets. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-grade intermediates.

Environmental considerations surrounding fluorinated compounds have spurred innovation in handling 1040861-09-3. Modern green chemistry protocols now utilize biodegradable solvents during its production, reducing ecological impact. This aligns with the pharmaceutical industry's focus on Process Mass Intensity (PMI) reduction, a trending topic in ESG (Environmental, Social, and Governance) reporting.

Storage and handling of (3-Chloro-2-fluorophenyl)acetyl chloride require attention to moisture sensitivity, with recommendations for argon-purged containers under refrigerated conditions. Stability studies indicate excellent shelf-life when protected from hydrolysis, making it suitable for international shipping. These properties contribute to its growing popularity in contract research organizations (CROs).

Emerging applications include its use in proteolysis-targeting chimera (PROTAC) technology, a breakthrough in targeted protein degradation. The compound's aryl moiety serves as an ideal linker component, as evidenced by recent publications in Journal of Medicinal Chemistry. This positions 1040861-09-3 at the forefront of drug discovery platforms.

Market analysis shows increasing demand for fluorinated building blocks like 1040861-09-3, driven by expansion in bioconjugation chemistry and PET radiopharmaceuticals. Quality control protocols now incorporate LC-MS characterization to ensure batch-to-batch consistency, reflecting industry standards for high-potency API intermediates.

From a regulatory standpoint, (3-Chloro-2-fluorophenyl)acetyl chloride complies with REACH regulations and major pharmacopeia specifications. Its structural motif appears in several FDA-approved drugs, underscoring its safety profile when handled properly. Documentation packages typically include detailed spectral data and certificates of analysis (CoA).

Future research directions may explore its potential in covalent inhibitor design, leveraging the electrophilic carbonyl center. The compound's compatibility with continuous flow chemistry systems also presents opportunities for process intensification, a key focus area in modern chemical manufacturing optimization.